Cas no 1291487-87-0 (3-Amino-4-(3,4-dimethoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one)

• Product Name: 3-Amino-4-(3,4-dimethoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one
• CAS No: 1291487-87-0
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 4916260
• Update Time: 2025-05-19

3-Amino-4-(3,4-dimethoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(3,4-dimethoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one
• 2-Azetidinone, 3-amino-4-(3,4-dimethoxyphenyl)-1-(3-methoxyphenyl)-

• Inchi： 1S/C18H20N2O4/c1-22-13-6-4-5-12(10-13)20-17(16(19)18(20)21)11-7-8-14(23-2)15(9-11)24-3/h4-10,16-17H,19H2,1-3H3
• InChI Key： OJUTVOBEXONIMX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)C(C2=CC=C(OC)C(OC)=C2)C(N)C1=O

Additional information on 3-Amino-4-(3,4-dimethoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one

Introduction to 3-Amino-4-(3,4-dimethoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one (CAS No. 1291487-87-0) and Its Emerging Applications in Chemical Biology

3-Amino-4-(3,4-dimethoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one, identified by its CAS number 1291487-87-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The molecule consists of an azetidinone core substituted with amino and methoxy functional groups, flanked by two aromatic rings, one of which is dimethoxy-substituted. This structural arrangement endows the compound with potential bioactivity, making it a valuable scaffold for drug discovery and molecular research.

The azetidinone moiety is a key structural determinant in this compound, often found in biologically active molecules such as antibiotics and antiviral agents. The presence of multiple aromatic rings further enhances its interactability with biological targets, making it a promising candidate for modulating enzyme activity and receptor binding. Recent studies have highlighted the role of such heterocyclic compounds in developing novel therapeutic agents, particularly in addressing challenges related to drug resistance and metabolic disorders.

In the context of modern pharmaceutical research, the 3-amino group and the 3-methoxy substituents on the aromatic rings play crucial roles in determining the compound's solubility, metabolic stability, and binding affinity. The dimethoxy substitution on the second aromatic ring introduces additional hydrophobic interactions, which can be exploited to fine-tune its pharmacokinetic properties. This balance of polar and non-polar features makes 3-Amino-4-(3,4-dimethoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one an intriguing candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of such compounds with greater accuracy. Molecular docking studies suggest that this molecule may interact with various biological targets, including kinases and proteases, which are implicated in numerous diseases. The methoxy groups, in particular, have been shown to modulate binding interactions by influencing hydrogen bonding networks and hydrophobic pockets within the target proteins.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only enhance synthetic feasibility but also allow for structural modifications that can optimize bioactivity.

One of the most compelling aspects of 3-Amino-4-(3,4-dimethoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one is its potential as a lead compound for drug development. Preclinical studies have begun to explore its effects on cellular pathways associated with inflammation and cancer progression. The dimethoxy-substituted phenyl ring, in particular, has been identified as a critical feature for its ability to disrupt aberrant signaling cascades. This aligns with current trends in oncology research, where targeting specific molecular mechanisms is key to developing effective therapies.

The compound's structural diversity also makes it a versatile platform for generating derivatives with enhanced properties. By strategically modifying functional groups or introducing new moieties, researchers can explore a wide range of biological activities. For instance, replacing one of the methoxy groups with a halogen could alter electronic properties and influence binding affinity. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how subtle changes impact overall efficacy.

In addition to its therapeutic potential, this molecule has applications in biochemical research as a tool compound for studying enzyme mechanisms. Its interaction with enzymes such as cytochrome P450 monooxygenases has been investigated to understand how these enzymes metabolize xenobiotics. Such studies are crucial for predicting drug-drug interactions and designing safer pharmaceuticals.

The growing interest in heterocyclic compounds like 3-Amino-4-(3,4-dimethoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one reflects broader trends in medicinal chemistry toward rational drug design. By leveraging computational tools and synthetic strategies, researchers can accelerate the discovery process while minimizing empirical testing. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods.

Future directions for research on this compound include exploring its role in modulating neurological disorders. The structural features that make it effective against inflammatory pathways may also be relevant for conditions such as Alzheimer's disease or Parkinson's disease, where dysregulation of similar signaling networks occurs. Preliminary data suggest that analogs of this molecule could serve as neuroprotective agents.

The development of novel synthetic routes is another area of focus. By optimizing existing protocols or inventing new ones, chemists can improve access to this compound and its derivatives at scale. This is particularly important for industrial applications where cost-effectiveness and reproducibility are paramount factors.

The safety profile of CAS No 1291487-87-0 must also be carefully evaluated before considering clinical translation. While preclinical data suggest low toxicity at relevant doses, comprehensive toxicological studies are essential to ensure its suitability for human use. These studies will assess both acute and chronic effects across various biological systems.

In conclusion,3-Amino-4-(3,4-dimethoxy-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic potential. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs across multiple disease areas.